Cas no 1000339-98-9 (4-(Trifluoromethyl)-1H-indazole)

4-(Trifluoromethyl)-1H-indazole structure
1000339-98-9 structure
Product Name:4-(Trifluoromethyl)-1H-indazole
CAS No:1000339-98-9
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD09263211
CID:840549
PubChem ID:24729335
Update Time:2025-04-19

4-(Trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethyl)-1H-indazole
    • 4-Trifluromethyl (1H)indazole
    • 4-Trifluoromethyl-1H-indazole
    • 1H-Indazole, 4-(trifluoromethyl)-
    • W-204320
    • J-650212
    • SCHEMBL20188969
    • 4-(trifluoromethyl)1H-indazole
    • 1000339-98-9
    • CHEMBL4860490
    • CS-0033943
    • STL556747
    • BBL102938
    • J-513906
    • BDBM50578096
    • EN300-25988551
    • AKOS006344552
    • KCWIWQGNCLKDJZ-UHFFFAOYSA-N
    • I10153
    • MFCD09263211
    • TS-02592
    • DTXSID80646703
    • DB-058214
    • MB07219
    • SCHEMBL12683720
    • Z1201625043
    • MDL: MFCD09263211
    • Inchi: 1S/C8H5F3N2/c9-8(10,11)6-2-1-3-7-5(6)4-12-13-7/h1-4H,(H,12,13)
    • InChI Key: KCWIWQGNCLKDJZ-UHFFFAOYSA-N
    • SMILES: N1C2=C(C(C(F)(F)F)=CC=C2)C=N1

Computed Properties

  • Exact Mass: 186.04000
  • Monoisotopic Mass: 186.04048265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 2.58170

4-(Trifluoromethyl)-1H-indazole Pricemore >>

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